Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H8BrClO2 B1427061 Methyl 5-(bromomethyl)-2-chlorobenzoate CAS No. 16220-99-8

Methyl 5-(bromomethyl)-2-chlorobenzoate

Cat. No. B1427061
CAS RN: 16220-99-8
M. Wt: 263.51 g/mol
InChI Key: CATAJHNFXWLJRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09040538B2

Procedure details

A mixture of methyl 2-chloro-5-methylbenzoate (3.0 g, 16.2 mmol), N-bromosuccinimide (3.0 g, 17.0 mmol), and benzoyl peroxide (catalytic) in anhydrous carbon tetrachloride (50 mL) was stirred at reflux overnight. Dichloromethane (50 mL) was added after cooling to room temperature. The mixture was extracted with 1 N NaOH (2×100 mL). The organic layer was recovered, dried over MgSO4, filtered, evaporated, and dried in vacuo, affording methyl 5-(bromomethyl)-2-chlorobenzoate (4.06 g, 95% yield). The product was used without further purification.
Name
methyl 2-chloro-5-methylbenzoate
Quantity
3 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
3 g
Type
reactant
Reaction Step One
Name
benzoyl peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Dichloromethane
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
methyl 5-(bromomethyl)-2-chlorobenzoate
Yield
95%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:11]=[CH:10][C:9]([CH3:12])=[CH:8][C:3]=1[C:4]([O:6][CH3:7])=[O:5].[Br:13]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1.ClCCl>C(Cl)(Cl)(Cl)Cl>[Br:13][CH2:12][C:9]1[CH:10]=[CH:11][C:2]([Cl:1])=[C:3]([CH:8]=1)[C:4]([O:6][CH3:7])=[O:5]

Inputs

Step One
Name
methyl 2-chloro-5-methylbenzoate
Quantity
3 g
Type
reactant
Smiles
ClC1=C(C(=O)OC)C=C(C=C1)C
Name
N-bromosuccinimide
Quantity
3 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
benzoyl peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
Name
carbon tetrachloride
Quantity
50 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
Dichloromethane
Quantity
50 mL
Type
reactant
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with 1 N NaOH (2×100 mL)
CUSTOM
Type
CUSTOM
Details
The organic layer was recovered
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
methyl 5-(bromomethyl)-2-chlorobenzoate
Type
product
Smiles
BrCC=1C=CC(=C(C(=O)OC)C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 4.06 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 95.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.